[2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol

• IUPAC Name: [2-(4-methoxyphenyl)-1-methylpiperidin-3-yl]methanol
• InChI: InChI=1S/C14H21NO2/c1-15-9-3-4-12(10-16)14(15)11-5-7-13(17-2)8-6-11/h5-8,12,14,16H,3-4,9-10H2,1-2H3
• InChI Key: FGKFSGZEKVATDB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1C2=CC=C(C=C2)OC)CO
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

[2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol, also known as MPMP, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various receptors and enzymes in the body, influencing a range of biochemical processes .

Mode of Action

It’s likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces .

Biochemical Pathways

Related compounds have been shown to influence a variety of pathways, including those involved in inflammation, oxidative stress, and cell signaling .

Pharmacokinetics

Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by liver enzymes, and excreted via the kidneys .

Result of Action

Related compounds have been shown to exert a variety of effects, including anti-inflammatory, antioxidant, and neuroprotective activities .

Advantages and Limitations for Lab Experiments

One of the main advantages of [2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol for lab experiments is its high potency and specificity. This makes it a useful tool for studying the opioid and serotonin systems in the brain, as well as for investigating the potential therapeutic applications of this compound. However, one limitation of [2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol is its relatively short half-life, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on [2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol. One area of interest is its potential as a treatment for addiction. Studies have shown that [2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol can reduce drug-seeking behavior in animal models of addiction, and it may be a useful alternative to traditional opioid agonists for the treatment of opioid addiction.
Another area of research is the development of more potent and selective analogs of [2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol. By modifying the chemical structure of this compound, it may be possible to improve its therapeutic potential and reduce its side effects.
Finally, there is a need for further studies on the long-term effects of [2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol. While this compound has shown promise in preclinical studies, more research is needed to determine its safety and efficacy in humans.

Scientific Research Applications

[2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an analgesic agent. Studies have shown that [2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol exhibits potent analgesic effects in animal models of pain, and it has been suggested that it may be a useful alternative to opioid analgesics for the treatment of chronic pain.
In addition to its analgesic properties, [2-(4-Methoxyphenyl)-1-methylpiperidin-3-yl]methanol has also been found to exhibit anti-inflammatory, antidepressant, and anxiolytic effects. These properties make it a promising candidate for the treatment of a range of neuropsychiatric disorders, including depression, anxiety, and post-traumatic stress disorder.